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Compound of Interest

Compound Name: 2-Bromo-6-methoxybenzoic acid

CAS No.: 31786-45-5

Cat. No.: B1279118

Get Quote

The structure of 2-Bromo-6-methoxybenzoic acid presents a classic trisubstituted aromatic

system. A robust prediction of its ¹H NMR spectrum requires a systematic evaluation of the

electronic environment of each proton on the benzene ring. The chemical shift, multiplicity, and

integration of the aromatic protons are dictated by the cumulative effects of the three

substituents: a carboxylic acid (-COOH), a bromine atom (-Br), and a methoxy group (-OCH₃).

Electronic Effects of Substituents:

Carboxylic Acid (-COOH): This group is strongly electron-withdrawing and deshielding due

to both inductive and resonance effects. It decreases the electron density of the aromatic

ring, causing the ring protons to resonate at a lower field (higher ppm).

Methoxy Group (-OCH₃): The oxygen atom is highly electronegative, exerting an inductive

electron-withdrawing effect. However, its primary influence is a strong, electron-donating

resonance effect, where its lone pair electrons delocalize into the ring. This effect

increases electron density, particularly at the ortho and para positions, causing significant

shielding (upfield shift).[1]
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Bromine (-Br): As a halogen, bromine is inductively electron-withdrawing. It also

possesses lone pairs that can participate in weak resonance donation. The net effect is

typically deshielding, though less pronounced than a nitro or carbonyl group. Additionally,

halogens can introduce complex anisotropic and steric effects that influence nearby

protons.[2]

Predicted Proton Environments: The molecule has three non-equivalent aromatic protons: H-

3, H-4, and H-5.

H-3: Positioned ortho to the powerfully electron-donating -OCH₃ group and meta to the -

COOH and -Br groups. The strong shielding from the methoxy group is expected to push

this proton significantly upfield.

H-5: Located ortho to the electron-withdrawing -Br group and meta to the -OCH₃ and -

COOH groups. It is expected to be more deshielded than H-3.

H-4: Situated para to the -OCH₃ group and meta to both the -Br and -COOH groups. It will

experience shielding from the methoxy group, but less than H-3. Its chemical shift will lie

between that of H-3 and H-5.

Predicted Splitting Patterns (Multiplicity): Spin-spin coupling between adjacent protons

provides critical structural information.[3]

H-3: Coupled only to its neighbor H-4. This will result in a doublet (d), due to ortho

coupling (³J).

H-4: Coupled to two neighbors, H-3 and H-5. Since the electronic environments of H-3 and

H-5 are different, the coupling constants (JH4-H3 and JH4-H5) will be similar but not

necessarily identical. This will likely result in a triplet (t), a common pattern for a proton

flanked by two other aromatic protons.[4]

H-5: Coupled only to its neighbor H-4. This will result in a doublet (d), also due to ortho

coupling (³J).

Spectral Interpretation and Data Analysis
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The predicted spectrum aligns well with reference data for 2-Bromo-6-methoxybenzoic acid.

[5] The aromatic region displays a characteristic pattern for a 1,2,3-trisubstituted ring, which

can be definitively assigned.

Table 1: ¹H NMR Data for 2-Bromo-6-methoxybenzoic
acid (400 MHz, CDCl₃)

Assigned
Proton

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

H-4 7.41 t 8.2 1H

H-5 7.15 d 8.2 1H

H-3 6.90 d 8.2 1H

-OCH₃ 3.92 s - 3H

-COOH ~11-13 (broad) s (broad) - 1H

Data sourced from ChemicalBook[5] and interpreted by the author.

Analysis of Assignments:

The triplet at 7.41 ppm is characteristic of H-4, which is split by both H-3 and H-5. Its

downfield position relative to the other two aromatic protons is consistent with being less

shielded by the methoxy group.

The signals at 7.15 ppm and 6.90 ppm are the two doublets corresponding to H-5 and H-3,

respectively. The most upfield signal (6.90 ppm) is assigned to H-3 due to the strong

shielding effect of the adjacent -OCH₃ group.[1] Consequently, the signal at 7.15 ppm is

assigned to H-5.

The sharp singlet at 3.92 ppm, integrating to 3H, is unambiguously assigned to the protons

of the methoxy group.

The carboxylic acid proton is highly deshielded and often appears as a broad singlet far

downfield. Its chemical shift is variable and depends on concentration and solvent.
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Visualization of Molecular Structure and Proton
Coupling
A graphical representation of the molecule aids in visualizing the spatial and through-bond

relationships that govern the NMR spectrum.

Caption: Molecular structure and key proton coupling relationships.

Experimental Protocol: Acquiring a High-Quality ¹H
NMR Spectrum
The integrity of NMR data is fundamentally dependent on meticulous sample preparation and

the selection of appropriate acquisition parameters. This protocol outlines a validated

methodology for obtaining a high-resolution spectrum.

Part A: Sample Preparation
Weighing: Accurately weigh 5-10 mg of 2-Bromo-6-methoxybenzoic acid into a clean, dry

vial.[6][7] For quantitative analysis, a more precise mass is required.

Solvent Selection: Add approximately 0.6-0.7 mL of a deuterated solvent. Chloroform-d

(CDCl₃) is a common choice. For compounds with poor solubility or to better observe

exchangeable protons like the carboxylic acid proton, Dimethyl sulfoxide-d₆ (DMSO-d₆) can

be used.[7] The solvent must be deuterated to avoid large solvent signals in the spectrum

and to provide a lock signal for the spectrometer.[8]

Dissolution: Gently agitate the vial to ensure the sample is fully dissolved.

Filtration: To remove any particulate matter that can degrade spectral quality by disrupting

magnetic field homogeneity, filter the solution. Pass the sample through a Pasteur pipette

containing a small, tightly packed plug of glass wool directly into a clean, high-quality 5 mm

NMR tube.[8]

Internal Standard (Optional but Recommended): For precise chemical shift referencing, a

small amount of Tetramethylsilane (TMS) can be added to the solvent. TMS is chemically

inert and its signal is defined as 0.00 ppm.[9]
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Capping and Labeling: Securely cap the NMR tube and label it clearly. Ensure the exterior of

the tube is clean before inserting it into the spectrometer.[6]

Part B: Spectrometer Parameters (for a 400 MHz
Instrument)
This set of parameters provides a robust starting point for routine analysis. For quantitative

measurements, relaxation delays may need to be optimized based on T₁ measurements.[10]

[11]
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Parameter Symbol
Recommended
Value

Rationale

Pulse Program zg zg30 or zg

A standard one-pulse

experiment. A 30°

pulse angle (zg30) is

often used to allow for

shorter relaxation

delays.[12][13]

Number of Scans NS 8 to 16

Sufficient for good

signal-to-noise for a 5-

10 mg sample.

Acquisition Time AQ 3.0 - 4.0 s

Provides adequate

digital resolution for

resolving fine coupling

without acquiring

excessive noise.[10]

[12]

Relaxation Delay D1 1.5 - 2.0 s

Allows for partial spin-

lattice relaxation

between scans,

crucial for accurate

integration.[12]

Spectral Width SW 20 ppm

A standard width that

encompasses the

typical range for

organic molecules,

from TMS to acidic

protons.

Receiver Gain RG Auto (rga)

The spectrometer

automatically

determines the

optimal signal

amplification.[13]
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Temperature TE 298 K
Standard room

temperature analysis.

Conclusion
The ¹H NMR spectrum of 2-Bromo-6-methoxybenzoic acid is a clear illustration of how

fundamental principles of chemical shift and spin-spin coupling can be applied to achieve

unambiguous structural confirmation. The distinct electronic contributions of the bromo,

methoxy, and carboxylic acid substituents create a well-resolved pattern of a triplet and two

doublets in the aromatic region, complemented by a sharp singlet for the methoxy protons. By

following the detailed experimental protocol provided, researchers can reliably acquire high-

quality data, ensuring the integrity and accuracy required for drug discovery and development

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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